2,8,14-Tris[4-(3,7-dimethyloctyl)phenyl]-5,11,17-tris(4’-ethylacetatephenyl)-hexa-peri-hexabenzocoro
2,8,14-Tris[4-(3,7-dimethyloctyl)phenyl]-5,11,17-tris(4’-ethylacetatephenyl)-hexa-peri-hexabenzocoro
Brand Name:
Vulcanchem
CAS No.:
1018967-72-0
VCID:
VC0120714
InChI:
InChI=1S/C120H120O6/c1-13-124-106(121)55-79-37-49-85(50-38-79)91-64-100-94-58-88(82-43-31-76(32-44-82)28-25-73(10)22-16-19-70(4)5)60-96-102-66-92(86-51-39-80(40-52-86)56-107(122)125-14-2)68-104-98-62-90(84-47-35-78(36-48-84)30-27-75(12)24-18-21-72(8)9)63-99-105-69-93(87-53-41-81(42-54-87)57-108(123)126-15-3)67-103-97-61-89(83-45-33-77(34-46-83)29-26-74(11)23-17-20-71(6)7)59-95-101(65-91)112(100)118-115(109(94)96)119(113(102)104)117(111(98)99)120(114(103)105)116(118)110(95)97/h31-54,58-75H,13-30,55-57H2,1-12H3
SMILES:
CCOC(=O)CC1=CC=C(C=C1)C2=CC3=C4C(=C2)C5=CC(=CC6=C5C7=C8C9=C(C=C(C=C69)C1=CC=C(C=C1)CC(=O)OCC)C1=CC(=CC2=C5C=C(C=C6C5=C(C8=C12)C(=C47)C1=C6C=C(C=C31)C1=CC=C(C=C1)CCC(C)CCCC(C)C)C1=CC=C(C=C1)CC(=O)OCC)C1=CC=C(C=C1)CCC(C)CCCC(C)C)C1=CC=C(C=C1)CCC(C)CCCC(C)C
Molecular Formula:
C120H120O6
Molecular Weight:
1658.274
2,8,14-Tris[4-(3,7-dimethyloctyl)phenyl]-5,11,17-tris(4’-ethylacetatephenyl)-hexa-peri-hexabenzocoro
CAS No.: 1018967-72-0
Reference Standards
VCID: VC0120714
Molecular Formula: C120H120O6
Molecular Weight: 1658.274
![2,8,14-Tris[4-(3,7-dimethyloctyl)phenyl]-5,11,17-tris(4’-ethylacetatephenyl)-hexa-peri-hexabenzocoro - 1018967-72-0](/images/no_structure.jpg)
| CAS No. | 1018967-72-0 |
|---|---|
| Product Name | 2,8,14-Tris[4-(3,7-dimethyloctyl)phenyl]-5,11,17-tris(4’-ethylacetatephenyl)-hexa-peri-hexabenzocoro |
| Molecular Formula | C120H120O6 |
| Molecular Weight | 1658.274 |
| IUPAC Name | ethyl 2-[4-[11,25,39-tris[4-(3,7-dimethyloctyl)phenyl]-20,34-bis[4-(2-ethoxy-2-oxoethyl)phenyl]-6-tridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.027,32.031,36.037,42]dotetraconta-1,3,5,7,9,11,13,15,17(22),18,20,23,25,27(32),28,30,33,35,37(42),38,40-henicosaenyl]phenyl]acetate |
| Standard InChI | InChI=1S/C120H120O6/c1-13-124-106(121)55-79-37-49-85(50-38-79)91-64-100-94-58-88(82-43-31-76(32-44-82)28-25-73(10)22-16-19-70(4)5)60-96-102-66-92(86-51-39-80(40-52-86)56-107(122)125-14-2)68-104-98-62-90(84-47-35-78(36-48-84)30-27-75(12)24-18-21-72(8)9)63-99-105-69-93(87-53-41-81(42-54-87)57-108(123)126-15-3)67-103-97-61-89(83-45-33-77(34-46-83)29-26-74(11)23-17-20-71(6)7)59-95-101(65-91)112(100)118-115(109(94)96)119(113(102)104)117(111(98)99)120(114(103)105)116(118)110(95)97/h31-54,58-75H,13-30,55-57H2,1-12H3 |
| Standard InChIKey | NBXGGBOWXGDLCW-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC1=CC=C(C=C1)C2=CC3=C4C(=C2)C5=CC(=CC6=C5C7=C8C9=C(C=C(C=C69)C1=CC=C(C=C1)CC(=O)OCC)C1=CC(=CC2=C5C=C(C=C6C5=C(C8=C12)C(=C47)C1=C6C=C(C=C31)C1=CC=C(C=C1)CCC(C)CCCC(C)C)C1=CC=C(C=C1)CC(=O)OCC)C1=CC=C(C=C1)CCC(C)CCCC(C)C)C1=CC=C(C=C1)CCC(C)CCCC(C)C |
| Synonyms | 4,4’,4’’-[5,11,17-Tris[4-(3,7-dimethyloctyl)phenyl]hexabenzo[bc,ef,hi,kl,no,qr]coronene-2,8,14-triyl]tris-benzeneacetic Acid 1,1’,1’’-Triethyl Ester |
| PubChem Compound | 101854522 |
| Last Modified | Nov 11 2021 |
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